Cas no 34662-31-2 (5-Chloro-2-nitrobenzonitrile)
5-Chloro-2-nitrobenzonitrile structure
Product Name:5-Chloro-2-nitrobenzonitrile
CAS No:34662-31-2
MF:C7H3ClN2O2
MW:182.563920259476
MDL:MFCD00007286
CID:54286
PubChem ID:24847230
Update Time:2025-11-07
5-Chloro-2-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-nitrobenzonitrile
- 2-Nitro-5-chlor-benzonitril
- 2-Nitro-5-chlorobenzonitrile
- 3-Chlor-6-nitrobenzonitril
- 3-Chloro-6-nitrobenzonitrile
- 5-Chlor-2-nitrobenzonitril
- 5-chloro-2-nitrobenzenecarbonitrile
- 5-chloro-2-nitro-benzonitrile
- Benzonitrile,5-chloro-2-nitro
- 1-Nitro-2-cyano-4-chlorobenzene
- NSC 310024
- Benzonitrile, 5-chloro-2-nitro-
- HPWJUEZFOUOUEO-UHFFFAOYSA-N
- NSC310024
- 5-chloro-2nitrobenzonitrile
- PARAGOS 440003
- Benzonitrile,5-chloro-2-nitro-
- SBB057284
- AS023
- 34662-31-2
- DTXSID80188219
- AS-49761
- SY083570
- NS00029703
- NSC-310024
- BP-21211
- SCHEMBL1028184
- C2817
- CS-0101024
- J-019693
- AKOS015889511
- FT-0639208
- EINECS 252-132-5
- 5-Chloro-2-nitrobenzonitrile, 97%
- MFCD00007286
- N10373
- DTXCID60110710
- DB-048669
-
- MDL： MFCD00007286
- Inchi： 1S/C7H3ClN2O2/c8-6-1-2-7(10(11)12)5(3-6)4-9/h1-3H
- InChI Key： HPWJUEZFOUOUEO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C#N)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.98800
- Monoisotopic Mass: 181.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6
Experimental Properties
- Color/Form: Bright yellow to bright brown needle
- Density: 1.6133 (rough estimate)
- Melting Point: 89-91 °C (lit.)
- Boiling Point: 120°C/20mmHg(lit.)
- Flash Point: 143.1°C
- Refractive Index: 1.5557 (estimate)
- PSA: 69.61000
- LogP: 2.64308
- Solubility: Not determined
5-Chloro-2-nitrobenzonitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302 + H312 + H332-H315-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
5-Chloro-2-nitrobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-Chloro-2-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160566-100g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 95% | 100g |
$587 | 2021-06-16 | |
| Chemenu | CM160566-100g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 95% | 100g |
$587 | 2022-06-11 | |
| Apollo Scientific | OR345327-5g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 98+% | 5g |
£39.00 | 2025-02-19 | |
| Apollo Scientific | OR345327-25g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 98+% | 25g |
£137.00 | 2025-02-19 | |
| abcr | AB463814-1 g |
5-Chloro-2-nitrobenzonitrile; . |
34662-31-2 | 1g |
€83.40 | 2023-07-18 | ||
| abcr | AB463814-5 g |
5-Chloro-2-nitrobenzonitrile; . |
34662-31-2 | 5g |
€129.60 | 2023-07-18 | ||
| abcr | AB463814-25 g |
5-Chloro-2-nitrobenzonitrile; . |
34662-31-2 | 25g |
€297.90 | 2023-07-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C869479-1g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 97% | 1g |
￥300.60 | 2022-09-02 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 115614-5G |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 97% | 5G |
￥977.76 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2817-5g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 97.0%(GC) | 5g |
￥690.0 | 2022-06-10 |
5-Chloro-2-nitrobenzonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
34662-31-2 (5-Chloro-2-nitrobenzonitrile) Related Products
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- 885269-08-9(Benzonitrile,2-amino-5-chloro-4-nitro-)
- 6575-07-1(2-Chloro-6-nitrobenzonitrile)
- 20352-84-5(2-Amino-3-chloro-5-nitrobenzonitrile)
- 2112-22-3(2,3-Dichloro-6-nitrobenzonitrile)
- 1272756-26-9(4-Chloro-2,6-dinitrobenzonitrile)
- 28523-93-5(4,5-dichloro-2-nitrobenzonitrile)
- 34662-28-7(3-Chloro-2-nitrobenzonitrile)
- 34662-32-3(4-Chloro-2-nitrobenzonitrile)
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